Sodium;6-fluoro-2-[4-(2-fluorophenyl)phenyl]-3-methylquinoline-4-carboxylic acid

• CAS No.: 96201-88-6
• Product Name: Sodium;6-fluoro-2-[4-(2-fluorophenyl)phenyl]-3-methylquinoline-4-carboxylic acid
• Molecular Formula: C23H15F2NNaO2+
• Molecular Weight: 398.4 g/mol
• IUPAC Name: sodium;6-fluoro-2-[4-(2-fluorophenyl)phenyl]-3-methylquinoline-4-carboxylic acid
• Standard InChI: InChI=1S/C23H15F2NO2.Na/c1-13-21(23(27)28)18-12-16(24)10-11-20(18)26-22(13)15-8-6-14(7-9-15)17-4-2-3-5-19(17)25;/h2-12H,1H3,(H,27,28);/q;+1
• Standard InChIKey: PZOHOALJQOFNTB-UHFFFAOYSA-M
• Isomeric SMILES: CC1=C(C2=C(C=CC(=C2)F)N=C1C3=CC=C(C=C3)C4=CC=CC=C4F)C(=O)[O-].[Na+]
• SMILES: CC1=C(C2=C(C=CC(=C2)F)N=C1C3=CC=C(C=C3)C4=CC=CC=C4F)C(=O)O.[Na+]
• Canonical SMILES: CC1=C(C2=C(C=CC(=C2)F)N=C1C3=CC=C(C=C3)C4=CC=CC=C4F)C(=O)[O-].[Na+]
• Appearance: Solid powder
• Description: Brequinar Sodium is the sodium salt form of Brequinar. Brequinar inhibits the enzyme dihydroorotate dehydrogenase, thereby blocking de novo pyrimidine biosynthesis. This agent may also enhance the in vivo antitumor effect of antineoplastic agents such as 5-FU. (NCI04)
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 96187-53-0 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid; brequinar; brequinar potassium; brequinar sodium; DuP 785; DuP-785; NSC 368390; NSC-368390
• Reference: 1: Knecht W, Henseling J, Löffler M. Kinetics of inhibition of human and rat dihydroorotate dehydrogenase by atovaquone, lawsone derivatives, brequinar sodium and polyporic acid. Chem Biol Interact. 2000 Jan 3;124(1):61-76. PubMed PMID: 10658902.; 2: Chastanet S, Cursio R, Gugenheim J, Baldini E, Chevallier A, Damais A, Charpentier B, Mouiel J. Brequinar sodium and liver hemoperfusion in xenotransplantation. Transplant Proc. 1998 Aug;30(5):2244-5. PubMed PMID: 9723457.; 3: Xu X, Williams JW, Shen J, Gong H, Yin DP, Blinder L, Elder RT, Sankary H, Finnegan A, Chong AS. In vitro and in vivo mechanisms of action of the antiproliferative and immunosuppressive agent, brequinar sodium. J Immunol. 1998 Jan 15;160(2):846-53. PubMed PMID: 9551920.; 4: Joshi AS, King SY, Zajac BA, Makowka L, Sher LS, Kahan BD, Menkis AH, Stiller CR, Schaefle B, Kornhauser DM. Phase I safety and pharmacokinetic studies of brequinar sodium after single ascending oral doses in stable renal, hepatic, and cardiac allograft recipients. J Clin Pharmacol. 1997 Dec;37(12):1121-8. PubMed PMID: 9506007.; 5: Xu X, Gong H, Blinder L, Shen J, Williams JW, Chong AS. Control of lymphoproliferative and autoimmune disease in MRL-lpr/lpr mice by brequinar sodium: mechanisms of action. J Pharmacol Exp Ther. 1997 Nov;283(2):869-75. PubMed PMID: 9353408.
• PubChem Compound: 23223059
• Last Modified: Nov 12 2021